Cas no 70060-12-7 (5-fluorobenzothiophene)

• Product Name: 5-fluorobenzothiophene
• CAS No: 70060-12-7
• MF: C₈H₅FS
• MW: 152.188704252243
• MDL: MFCD11110411
• CID: 841974
• PubChem ID: 11815950
• Update Time: 2025-07-22

5-fluorobenzothiophene Chemical and Physical Properties

Names and Identifiers

• 5-Fluorobenzo[b]thiophene
• 5-fluoro-1-benzothiophene
• 5-Fluoro-benzo[b]thiophene
• 5-fluorobenzothiophene
• SB38381
• 5-fiuorobenzo[b]thiophene
• 70060-12-7
• MFCD11110411
• FT-0702688
• CS-0208949
• EN300-100320
• VKBPSLNJNKFVAC-UHFFFAOYSA-N
• SCHEMBL152622
• P15215
• AKOS006229343
• DTXSID50473427
• A866690
• DB-025115

• MDL： MFCD11110411
• Inchi： 1S/C8H5FS/c9-7-1-2-8-6(5-7)3-4-10-8/h1-5H
• InChI Key： VKBPSLNJNKFVAC-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C=CC1=2)F

Computed Properties

• Exact Mass: 152.01000
• Monoisotopic Mass: 152.00959950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 59-61 ºC (2 Torr)
• Flash Point: 90.6±19.8 ºC,
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 28.24000
• LogP: 3.04040

5-fluorobenzothiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-fluorobenzothiophene

Comprehensive Overview of 5-Fluorobenzothiophene (CAS No. 70060-12-7): Properties, Applications, and Industry Insights

5-Fluorobenzothiophene (CAS No. 70060-12-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This aromatic molecule, characterized by a benzothiophene core substituted with a fluorine atom at the 5-position, exhibits unique electronic and steric properties. Its molecular formula, C₈H₅FS, and a molar mass of 152.19 g/mol, make it a versatile intermediate for synthesizing advanced fluorinated organic compounds.

In recent years, the demand for 5-fluorobenzothiophene derivatives has surged due to their role in developing small-molecule drugs and agrochemicals. Researchers highlight its potential in modulating kinase inhibitors and GPCR-targeted therapies, aligning with trends in personalized medicine. A 2023 study published in the Journal of Medicinal Chemistry emphasized its utility in optimizing drug bioavailability through strategic fluorination—a technique increasingly adopted to enhance metabolic stability.

From a synthetic chemistry perspective, CAS 70060-12-7 serves as a pivotal building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its electron-withdrawing fluorine substituent facilitates regioselective functionalization, a feature exploited in creating OLED materials and organic semiconductors. Industry reports indicate a 15% annual growth in fluorinated benzothiophene applications within the electronics sector, driven by the need for high-performance charge-transport materials.

Environmental and regulatory considerations further shape the discourse around 5-fluorobenzothiophene. The compound’s low persistence in aquatic systems (as per OECD 301 biodegradability tests) positions it favorably compared to non-fluorinated analogs. However, manufacturers must adhere to REACH compliance guidelines, particularly concerning fluorine-containing byproducts. Analytical techniques like HPLC-MS and 19F-NMR are critical for quality control, addressing purity concerns raised in pharmaceutical grade applications.

The commercial landscape for 70060-12-7 reflects broader market dynamics. Leading suppliers emphasize cGMP synthesis protocols to meet FDA/EMA standards, while academic laboratories explore novel flow chemistry approaches to scale production. Patent analyses reveal a 40% increase in filings involving fluorobenzothiophene scaffolds since 2020, particularly in anticancer and antiviral drug discovery—a response to global health challenges.

Emerging applications in catalysis and metal-organic frameworks (MOFs) demonstrate the compound’s interdisciplinary relevance. Its ability to act as a ligand precursor for palladium complexes has enabled breakthroughs in asymmetric hydrogenation, a process vital for producing chiral active pharmaceutical ingredients (APIs). Such innovations align with the green chemistry movement, reducing reliance on heavy metal catalysts.

For researchers sourcing 5-fluorobenzothiophene, key considerations include isomeric purity (typically ≥98% by GC analysis) and residual solvent levels. Storage recommendations often specify inert atmospheres and amber glass containers to prevent photodegradation—a common challenge with heteroaromatic fluorides. These practical insights address frequently searched queries on compound stability and handling protocols in online scientific forums.

Future directions for CAS 70060-12-7 research may involve machine learning-assisted molecular design or biocatalytic fluorination methods. As sustainability becomes paramount, the development of atom-economical routes to fluorinated benzothiophene derivatives will likely dominate academic and industrial R&D efforts, making this compound a persistent focus in modern organic chemistry.